N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine

• IUPAC Name: N-[3-(2,4-dimethylphenoxy)propyl]butan-1-amine
• InChI: InChI=1S/C15H25NO/c1-4-5-9-16-10-6-11-17-15-8-7-13(2)12-14(15)3/h7-8,12,16H,4-6,9-11H2,1-3H3
• InChI Key: GMCMESODUPPJPR-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCOC1=C(C=C(C=C1)C)C
• Molecular Formula: C15H25NO
• Molecular Weight: 235.36 g/mol

Description

N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine, also known as bupropion, is a medication that is primarily used as an antidepressant and smoking cessation aid. Bupropion is a unique compound that has a complex mechanism of action, which makes it an interesting subject of scientific research. In

Mechanism of Action

The exact mechanism of action of N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine is not fully understood, but it is believed to work by inhibiting the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, which can help to alleviate depression and reduce cravings for nicotine.
Biochemical and Physiological Effects:
Bupropion has a number of biochemical and physiological effects, including increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. Bupropion has been found to have a low potential for abuse and dependence, which makes it an attractive alternative to other antidepressants.

Advantages and Limitations for Lab Experiments

Bupropion has a number of advantages for lab experiments, including its well-established use in the treatment of depression and smoking cessation. It has also been extensively studied, which means that there is a large body of research available on its mechanism of action and biochemical and physiological effects. However, there are also some limitations to using N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine in lab experiments, including its potential for interactions with other medications and its side effects.

Future Directions

There are a number of future directions for research on N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine, including exploring its potential use in the treatment of ADHD, bipolar disorder, and obesity. There is also a need for further research into the exact mechanism of action of this compound and its effects on the brain and body. Additionally, there is a need for more research into the long-term effects of this compound use, particularly in terms of its potential for interactions with other medications. Overall, this compound is a promising compound that has a number of potential applications in the field of medicine and scientific research.

Synthesis Methods

Bupropion is synthesized through a multi-step process that involves the reaction of 2,4-dichlorobenzoic acid with 3-(2,4-dimethylphenoxy)propylamine to form the intermediate 2,4-dichloro-α-(3-(2,4-dimethylphenoxy)propyl)acetophenone. This intermediate is then reduced using sodium borohydride to form N-[3-(2,4-dimethylphenoxy)propyl]-1-butanamine.

Scientific Research Applications

Bupropion has been extensively researched for its antidepressant and smoking cessation properties. It has also been studied for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD), bipolar disorder, and obesity. Bupropion has been found to be effective in treating depression and smoking cessation, and its use in these areas is well-established.